Cas no 1805521-32-7 (4-Bromo-5-cyano-2-nitrophenylacetic acid)

• Product Name: 4-Bromo-5-cyano-2-nitrophenylacetic acid
• CAS No: 1805521-32-7
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 4971843
• Update Time: 2025-06-13

4-Bromo-5-cyano-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-nitrophenylacetic acid
• 2-(4-Bromo-5-cyano-2-nitrophenyl)acetic acid

• Inchi： 1S/C9H5BrN2O4/c10-7-3-8(12(15)16)5(2-9(13)14)1-6(7)4-11/h1,3H,2H2,(H,13,14)
• InChI Key： OPRZGANPYRXPAP-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 107

Additional information on 4-Bromo-5-cyano-2-nitrophenylacetic acid

Comprehensive Overview of 4-Bromo-5-cyano-2-nitrophenylacetic acid (CAS No. 1805521-32-7)

4-Bromo-5-cyano-2-nitrophenylacetic acid (CAS No. 1805521-32-7) is a specialized organic compound with significant applications in pharmaceutical intermediates and agrochemical research. This compound belongs to the class of nitrophenylacetic acid derivatives, which are widely studied for their unique chemical properties and potential in drug discovery. The presence of functional groups such as bromo, cyano, and nitro makes it a versatile building block for synthesizing more complex molecules.

In recent years, the demand for high-purity organic intermediates like 4-Bromo-5-cyano-2-nitrophenylacetic acid has surged due to advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role in developing small-molecule inhibitors and bioconjugation techniques. The compound's electron-withdrawing groups enhance its reactivity, making it valuable for cross-coupling reactions and catalytic transformations.

From an industrial perspective, 4-Bromo-5-cyano-2-nitrophenylacetic acid is often utilized in the synthesis of heterocyclic compounds, which are pivotal in designing new-generation agrochemicals and pharmaceutical APIs. Its CAS No. 1805521-32-7 serves as a critical identifier for regulatory compliance and supply chain tracking. Laboratories prioritizing sustainable synthesis methods are exploring greener alternatives to traditional halogenation processes involving this compound.

The compound's structural features also align with trends in AI-driven drug discovery, where computational models predict its utility in targeted therapies. Questions like "How to optimize the synthesis of 4-Bromo-5-cyano-2-nitrophenylacetic acid?" or "What are the latest applications of nitrophenylacetic acid derivatives?" frequently appear in scientific forums, reflecting its relevance. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a topic of interest for quality control specialists.

In summary, 4-Bromo-5-cyano-2-nitrophenylacetic acid (CAS No. 1805521-32-7) exemplifies the intersection of organic chemistry and applied research. Its multifaceted applications—from pharmaceutical development to material science—underscore its importance in modern chemistry. As industries increasingly adopt eco-friendly protocols, this compound's role in catalytic innovation will likely expand further.